N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-4-(4-methoxyphenyl)sulfanylbutanamide
• InChI: InChI=1S/C21H20N2O3S2/c1-25-14-8-10-15(11-9-14)27-12-4-7-19(24)22-21-23-20-16-5-2-3-6-17(16)26-13-18(20)28-21/h2-3,5-6,8-11H,4,7,12-13H2,1H3,(H,22,23,24)
• InChI Key: BIQMKSWYWQIAQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCCC(=O)NC2=NC3=C(S2)COC4=CC=CC=C43
• Molecular Formula: C21H20N2O3S2
• Molecular Weight: 412.5 g/mol
• CAS No.: 922957-34-4

Description

N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide is a useful research compound. Its molecular formula is C21H20N2O3S2 and its molecular weight is 412.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

• A study by Reddy and Jeong (2016) detailed an efficient synthesis of thiazolo[3,2-a]chromeno[4,3-d]pyrimidin-6(7H)-one derivatives, highlighting the use of eco-friendly catalysts and solvent-free conditions, which could be relevant for the synthesis of related compounds like N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide (Reddy & Jeong, 2016).

Antimicrobial Activities

• Raval, Naik, and Desai (2012) synthesized a variety of 4-methyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide compounds and evaluated their antimicrobial activities against various bacterial strains, suggesting potential applications in antimicrobial research (Raval, Naik, & Desai, 2012).

Photocatalysis and Material Science

• A paper by Queiroz et al. (2000) discussed the synthesis of photochromic thieno-2H-chromenes, which may offer insights into the development of photocatalysts or photoresponsive materials that could include this compound (Queiroz et al., 2000).

Anticancer Research

• Gomha et al. (2018) focused on the synthesis of thiazole-pyranochromene and thiadiazole-pyranochromene derivatives via heterocyclization, showing promising anticancer activity, which could be a potential area for the application of this compound (Gomha et al., 2018).

Molecular Docking and Computational Studies

• Studies involving molecular docking and computational analysis, such as those by Shah et al. (2016), may provide insights into the binding efficiency and interaction of this compound with various biological targets (Shah et al., 2016).